3-Cyclopropoxy-5-iodo-2-methylpyridine

• Molecular Formula: C9H10INO
• Molecular Weight: 275.09 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-iodo-2-methylpyridine
• InChI: InChI=1S/C9H10INO/c1-6-9(12-8-2-3-8)4-7(10)5-11-6/h4-5,8H,2-3H2,1H3
• InChI Key: BSQMINUJIDIBIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=N1)I)OC2CC2

Description

3-Cyclopropoxy-5-iodo-2-methylpyridine is a pyridine derivative characterized by a cyclopropoxy group at position 3, an iodine atom at position 5, and a methyl group at position 2. This compound belongs to a class of halogenated pyridines, which are of significant interest in medicinal chemistry and materials science due to their electronic and steric properties. The cyclopropoxy group introduces a strained three-membered ring, which may enhance reactivity or modulate solubility compared to simpler alkoxy substituents (e.g., methoxy).

Preparation Methods

The synthesis of 3-Cyclopropoxy-5-iodo-2-methylpyridine can be achieved through several synthetic routes. One common method involves the iodination of 2-methylpyridine derivatives. The preparation method typically includes the following steps:

Starting Material: 2-chloro-5-methylpyridine.

Nitration: The starting material undergoes nitration to introduce a nitro group.

Reduction: The nitro group is then reduced to an amino group.

Diazotization: The amino group is converted to a diazonium salt.

Iodination: The diazonium salt is then subjected to iodination to introduce the iodine atom.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring higher yields and purity.

Chemical Reactions Analysis

3-Cyclopropoxy-5-iodo-2-methylpyridine undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, where the iodine atom is replaced by a different group using palladium catalysts and boron reagents.

Common reagents used in these reactions include palladium catalysts, boron reagents, and various oxidizing and reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3-Cyclopropoxy-5-iodo-2-methylpyridine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: It is investigated for its potential therapeutic properties, including its role as a kinase inhibitor.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-iodo-2-methylpyridine involves its interaction with specific molecular targets. For example, it may act as an inhibitor of certain enzymes, such as kinases, by binding to their active sites and preventing their normal function. The exact pathways and molecular targets depend on the specific application and context of its use .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 3-cyclopropoxy-5-iodo-2-methylpyridine can be contextualized by comparing it to related pyridine derivatives.

Structural Analogues from the Catalog of Pyridine Compounds (2017)

Compound Name	Substituents (Position)	Key Features
3-Iodo-2-methoxy-5-methylpyridine	2-methoxy, 3-iodo, 5-methyl	Methoxy group at position 2 offers lower steric hindrance than cyclopropoxy. Iodo at position 3 may limit reactivity compared to position 3.
3-Iodo-5-methoxypyridine	3-iodo, 5-methoxy	Lacks methyl and cyclopropoxy groups; simpler structure with potential for nucleophilic substitution at position 3.
5-Fluoro-3-iodopyridin-2-amine	2-amino, 3-iodo, 5-fluoro	Amino group enhances polarity; fluorine’s electronegativity may direct reactivity differently than iodine.
3-(Dimethoxymethyl)-5-iodopyridine	3-(dimethoxymethyl), 5-iodo	Dimethoxymethyl group introduces bifunctional reactivity (ether and methyl), contrasting with cyclopropoxy’s strain.

Key Differences and Implications

• Steric and Electronic Effects :

  • The cyclopropoxy group in 3-cyclopropoxy-5-iodo-2-methylpyridine introduces significant steric hindrance and ring strain compared to methoxy or dimethoxymethyl groups in analogues . This may reduce nucleophilic substitution rates but enhance stability in certain catalytic environments.
  • Iodine at position 5 (vs. position 3 in ) positions it for regioselective cross-coupling reactions (e.g., Suzuki-Miyaura), leveraging the pyridine ring’s electronic asymmetry.
• Synthetic Accessibility: Compounds with methoxy groups (e.g., ) are typically synthesized via nucleophilic substitution or Ullmann coupling, whereas cyclopropoxy derivatives may require specialized reagents (e.g., cyclopropanol under Mitsunobu conditions), as inferred from general pyridine synthesis protocols .
• Biological Relevance: While 5-fluorouracil (a pyrimidine analogue) in is clinically used for cancer, iodine-substituted pyridines like 3-cyclopropoxy-5-iodo-2-methylpyridine are less explored therapeutically.

Hypothetical Property Comparison

Property	3-Cyclopropoxy-5-iodo-2-methylpyridine	3-Iodo-2-methoxy-5-methylpyridine	5-Fluoro-3-iodopyridin-2-amine
Molecular Weight (g/mol)	~303.1 (estimated)	~263.1	~238.0
Solubility (Polarity)	Low (cyclopropoxy, iodine)	Moderate (methoxy, iodine)	High (amino, fluorine)
Reactivity	High (strained cyclopropoxy, iodine)	Moderate (methoxy, iodine)	High (amino-directed)